Cas no 1811-28-5 (Proflavine hemisulfate)

• Product Name: Proflavine hemisulfate
• CAS No: 1811-28-5
• MF: C₂₆H₂₄N₆O₄S
• MW: 516.571563720703
• MDL: MFCD00149650
• CID: 42027
• Update Time: 2025-07-02

Proflavine hemisulfate Chemical and Physical Properties

Names and Identifiers

• 3,6-Acridinediamine sulfate (2:1)
• Proflavine Hemisulfate Hydrate
• Proflavine Hemisulfate
• PROFLAVINE HEMISULFATE SALT HYDRATE(RG)
• 2 8-DIAMINOACRIDINE SULFATE
• 3,6-DIAMINOACRIDINE HEMISULFATE
• 3,6-Diaminoacridinium Monohydrogen Sulfate Hydrate
• proflavin hemisulfate
• Proflavine hemisulfate salt hydrate
• PROFLAVINE HEMISULPHATE
• PROFLAVINE SULFATE
• proflavine sulphate
• Proflavine hemisulfate

• MDL： MFCD00149650
• Inchi： 1S/2C13H11N3.H2O4S/c2*14-10-3-1-8-5-9-2-4-11(15)7-13(9)16-12(8)6-10;1-5(2,3)4/h2*1-7H,14-15H2;(H2,1,2,3,4)
• InChI Key： YADYXCVYLIKQJX-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(O)O.N1C2C=C(C=CC=2C=C2C=CC(=CC=12)N)N.N1C2C=C(C=CC=2C=C2C=CC(=CC=12)N)N

Computed Properties

• Exact Mass: 209.09500
• Monoisotopic Mass: 516.158
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 38
• Rotatable Bond Count: 0
• Complexity: 313
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 10
• Topological Polar Surface Area: 140

Experimental Properties

• Color/Form: powder
• Density: 1.346 g/cm3
• Melting Point: 284-286ºC
• Boiling Point: 1012.9°C at 760 mmHg
• Flash Point: 292.9ºC
• PSA: 64.93000
• LogP: 3.71480
• Solubility: Not determined

Proflavine hemisulfate Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• FLUKA BRAND F CODES：3-8-10-23
• RTECS：AR9065100
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S24/25
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month